Cas no 61463-60-3 (Benzoic acid, 3-(2-propenyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(2-propenyl)-, methyl ester
• CAS No: 61463-60-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 478455
• PubChem ID: 10559182
• Update Time: 2025-04-19

Benzoic acid, 3-(2-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-propenyl)-, methyl ester
• methyl 3-prop-2-enylbenzoate
• SCHEMBL757447
• Methyl 3-allylbenzoate
• 61463-60-3
• DTXSID20441678
• LBALXZYFQJNUIY-UHFFFAOYSA-N

• Inchi： 1S/C11H12O2/c1-3-5-9-6-4-7-10(8-9)11(12)13-2/h3-4,6-8H,1,5H2,2H3
• InChI Key： LBALXZYFQJNUIY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CC=C)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters